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Compound of Interest

Compound Name: Dalosirvat

Cat. No.: B610879 Get Quote

Introduction to Dalosirvat

Dalosirvat, also known as SM-04554, is an investigational drug developed by Biosplice

Therapeutics that functions as a Wnt signaling pathway stimulant.[1] It has been studied

primarily as a topical solution for the treatment of alopecia (hair loss).[1] As with any

investigational new drug, proper handling and disposal are critical to ensure laboratory safety

and environmental protection. This guide provides a comprehensive overview of the

recommended disposal procedures for Dalosirvat, in line with general principles for

investigational and hazardous pharmaceutical waste management.

Regulatory Framework for Pharmaceutical Waste
The disposal of laboratory waste, particularly investigational compounds, is governed by a

framework of regulations designed to protect human health and the environment. In the United

States, the Environmental Protection Agency (EPA) sets the primary standards for hazardous

waste management under the Resource Conservation and Recovery Act (RCRA).[2]

Healthcare facilities and research laboratories must adhere to these regulations, which include

specific requirements for the handling, storage, transportation, and disposal of hazardous

materials.[2]

It is crucial to consult with your institution's Environmental Health and Safety (EHS) department

to ensure compliance with all federal, state, and local regulations, as these can vary.[3]
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Dalosirvat Disposal Procedures
As an investigational drug, Dalosirvat should be treated as a chemical waste product. The

following steps outline the recommended disposal process:

Waste Identification and Segregation:

All materials contaminated with Dalosirvat, including unused product, partially used vials,

contaminated personal protective equipment (PPE), and cleaning materials, should be

segregated from regular trash.

Do not mix Dalosirvat waste with other waste streams unless explicitly permitted by your

institution's EHS guidelines.

Containerization:

Select a compatible, leak-proof container for the collection of Dalosirvat waste. The

container should be clearly labeled as "Hazardous Waste" and specify "Dalosirvat" as the

content.

Containers must be kept closed except when adding waste and should be stored in a

designated Satellite Accumulation Area (SAA).

Disposal Pathway:

Do not dispose of Dalosirvat down the drain or in the regular trash.

Contact your institution's EHS office to arrange for the pickup and disposal of the

hazardous waste container.

The ultimate disposal method for chemical waste such as Dalosirvat is typically high-

temperature incineration by a licensed hazardous waste management vendor.

Decontamination Procedures
In the event of a spill or to decontaminate laboratory surfaces and equipment that have come

into contact with Dalosirvat, follow these general steps:
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Restrict Access: Cordon off the affected area to prevent further contamination.

Personal Protective Equipment (PPE): Wear appropriate PPE, including gloves, a lab coat,

and safety goggles.

Containment and Cleanup:

For liquid spills, use an absorbent material to soak up the substance.

For solid spills, carefully sweep or wipe up the material, avoiding the creation of dust.

Decontamination: Clean the affected area with a suitable laboratory detergent and water.

Waste Disposal: All materials used for cleanup, including contaminated PPE, must be

disposed of as hazardous waste, as described in the section above.

Quantitative Data and Storage
While specific quantitative data for Dalosirvat disposal is not publicly available, general

guidelines for laboratory chemical waste apply. The following table summarizes key storage

and handling information.

Parameter Guideline Source

Storage Temperature (Stock

Solution)

-80°C for up to 2 years; -20°C

for up to 1 year

Satellite Accumulation Area

(SAA) Limit

Up to 55 gallons of hazardous

waste

Record Keeping

Destruction records should be

kept for a minimum of three

years.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Dalosirvat waste in a laboratory setting.
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Dalosirvat Waste Generated
(Unused product, contaminated labware, PPE)

Is the waste a sharp?
(e.g., needle, contaminated glass)

Place in a designated
sharps container for

hazardous chemical waste

Yes

Is the waste liquid or solid?

No

Store sealed container in a
designated Satellite

Accumulation Area (SAA)

Collect in a compatible, labeled,
leak-proof hazardous waste

container for liquids

Liquid

Collect in a compatible, labeled,
leak-proof hazardous waste

container for solids

Solid

Contact Environmental Health & Safety (EHS)
for pickup and disposal via

a licensed hazardous waste vendor

Click to download full resolution via product page

Dalosirvat Waste Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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